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Receptor-Ligand Relationship and Function

The table below summarizes the core relationship between N-undecanoylglycine and its receptor, Vmn2r26,

and the primary functional outcome of this interaction.

Aspect Description

Ligand N-undecanoylglycine (a bacterial metabolite) [1] [2]

Receptor Vomeronasal receptor Vmn2r26 (a G protein-coupled receptor, GPCR) [1] [3]

Specificity Vmn2r26 is identified as the specific receptor that senses N-undecanoylglycine [1]

Key
Function

Activates a pro-inflammatory, antimicrobial immune response in intestinal Tuft-2 cells

[1]

Signaling Pathway and Experimental Workflow

The recognition of N-undecanoylglycine by Vmn2r26 triggers a specific signaling cascade within Tuft-2

cells. The diagram below illustrates this pathway and its immunological consequences.
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Experimental Data and Methodologies
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The key findings on this receptor-ligand pair are primarily based on a 2022 study published in Immunity [1].

The tables below summarize the experimental models and key functional data from this research.

Table 1: Key Experimental Models and Readouts

Experimental Aspect Description

Model Organism Mouse (Mus musculus) [1]

Key Finding 1: Tuft-2 Cell
Depletion

Depletion of Tuft-2 cells resulted in susceptibility to bacterial infection
[1].

Key Finding 2: Receptor
Mechanism

Vmn2r26 sensing of N-undecanoylglycine activated the GPCR-PLCγ2-
Ca²⁺ signaling axis [1].

Table 2: Measured Functional Outcomes

Measured Outcome Experimental Result

Tuft-2 Cell
Expansion

Quick expansion in response to bacterial infection [1].

Downstream
Signaling

Initiation of prostaglandin D2 (PGD2) production and SpiB transcription factor
expression [1].

Immunological Effect PGD2 enhanced mucus secretion from goblet cells, inducing antibacterial
immunity [1].

Insights for Research and Drug Development

The Vmn2r26 pathway represents a novel mechanism of innate immunity at the epithelial barrier.

Therapeutic Potential: Targeting the Vmn2r26 pathway could be a strategy to modulate mucosal
immunity, potentially for treating infectious diseases or inflammatory disorders [1] [4].

Ligand-Receptor Kinetics: For drug development, a deep understanding of binding kinetics
(association rate k_on and dissociation rate k_off) is crucial, as these parameters determine the
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equilibrium dissociation constant (Kd) and ultimately in vivo drug efficacy [5].

Experimental Consideration: The Vmn2r26 gene and its biology are primarily characterized in mice
[3]. Researchers should verify the expression and functional conservation of this receptor in relevant

human systems or disease models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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